(6E)-4-Amino-3-[[4-[[4-[(2Z)-2-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]benzoyl]amino]phenyl]diazenyl]-6-[(2-methoxyphenyl)hydrazinylidene]-5-oxonaphthalene-1-sulfonic acid
(6E)-4-Amino-3-[[4-[[4-[(2Z)-2-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]benzoyl]amino]phenyl]diazenyl]-6-[(2-methoxyphenyl)hydrazinylidene]-5-oxonaphthalene-1-sulfonic acid
Brand Name:
Vulcanchem
CAS No.:
116978-88-2
VCID:
VC0058380
InChI:
InChI=1S/C36H28N8O8S/c1-52-31-5-3-2-4-27(31)42-43-28-17-15-25-32(53(49,50)51)19-29(34(37)33(25)35(28)47)44-40-23-12-10-21(11-13-23)38-36(48)20-6-8-22(9-7-20)39-41-26-16-14-24(45)18-30(26)46/h2-19,39,42,46H,37H2,1H3,(H,38,48)(H,49,50,51)/b41-26-,43-28+,44-40?
SMILES:
COC1=CC=CC=C1NN=C2C=CC3=C(C=C(C(=C3C2=O)N)N=NC4=CC=C(C=C4)NC(=O)C5=CC=C(C=C5)NN=C6C=CC(=O)C=C6O)S(=O)(=O)O
Molecular Formula:
C36H28N8O8S
Molecular Weight:
732.7 g/mol
(6E)-4-Amino-3-[[4-[[4-[(2Z)-2-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]benzoyl]amino]phenyl]diazenyl]-6-[(2-methoxyphenyl)hydrazinylidene]-5-oxonaphthalene-1-sulfonic acid
CAS No.: 116978-88-2
Main Products
VCID: VC0058380
Molecular Formula: C36H28N8O8S
Molecular Weight: 732.7 g/mol
![(6E)-4-Amino-3-[[4-[[4-[(2Z)-2-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]benzoyl]amino]phenyl]diazenyl]-6-[(2-methoxyphenyl)hydrazinylidene]-5-oxonaphthalene-1-sulfonic acid - 116978-88-2](/images/no_structure.jpg)
| CAS No. | 116978-88-2 |
|---|---|
| Product Name | (6E)-4-Amino-3-[[4-[[4-[(2Z)-2-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]benzoyl]amino]phenyl]diazenyl]-6-[(2-methoxyphenyl)hydrazinylidene]-5-oxonaphthalene-1-sulfonic acid |
| Molecular Formula | C36H28N8O8S |
| Molecular Weight | 732.7 g/mol |
| IUPAC Name | (6E)-4-amino-3-[[4-[[4-[(2Z)-2-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]benzoyl]amino]phenyl]diazenyl]-6-[(2-methoxyphenyl)hydrazinylidene]-5-oxonaphthalene-1-sulfonic acid |
| Standard InChI | InChI=1S/C36H28N8O8S/c1-52-31-5-3-2-4-27(31)42-43-28-17-15-25-32(53(49,50)51)19-29(34(37)33(25)35(28)47)44-40-23-12-10-21(11-13-23)38-36(48)20-6-8-22(9-7-20)39-41-26-16-14-24(45)18-30(26)46/h2-19,39,42,46H,37H2,1H3,(H,38,48)(H,49,50,51)/b41-26-,43-28+,44-40? |
| Standard InChIKey | DTHVWXRLIDEVCA-RVOQRMIRSA-N |
| Isomeric SMILES | COC1=CC=CC=C1N/N=C/2\C=CC3=C(C=C(C(=C3C2=O)N)N=NC4=CC=C(C=C4)NC(=O)C5=CC=C(C=C5)N/N=C\6/C=CC(=O)C=C6O)S(=O)(=O)O |
| SMILES | COC1=CC=CC=C1NN=C2C=CC3=C(C=C(C(=C3C2=O)N)N=NC4=CC=C(C=C4)NC(=O)C5=CC=C(C=C5)NN=C6C=CC(=O)C=C6O)S(=O)(=O)O |
| Canonical SMILES | COC1=CC=CC=C1NN=C2C=CC3=C(C=C(C(=C3C2=O)N)N=NC4=CC=C(C=C4)NC(=O)C5=CC=C(C=C5)NN=C6C=CC(=O)C=C6O)S(=O)(=O)O |
| Synonyms | 1-Naphthalenesulfonic acid, 4-amino-3-((4-((4-((2,4-dihydroxyphenyl)az o)benzoyl)amino)phenyl)azo)-5-hydroxy-6-((2-methoxyphenyl)azo)- |
| PubChem Compound | 9577018 |
| Last Modified | Nov 11 2021 |
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